Cas no 61448-02-0 (1-Cyclohexene-1-carboxaldehyde, 4,6,6-trimethyl-)

• Product Name: 1-Cyclohexene-1-carboxaldehyde, 4,6,6-trimethyl-
• CAS No: 61448-02-0
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 479002
• PubChem ID: 21263742
• Update Time: 2025-04-19

1-Cyclohexene-1-carboxaldehyde, 4,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxaldehyde, 4,6,6-trimethyl-
• 4,6,6-trimethylcyclohexene-1-carbaldehyde
• 61448-02-0
• 4,6,6-Trimethyl-1-cyclohexen-1-carbaldehyde
• DTXSID50611766
• 4,6,6-Trimethylcyclohex-1-ene-1-carbaldehyde
• SCHEMBL7027026
• 2,2,4-trimethylcyclohexene-carboxaldehyde
• 4,6,6-trimethyl-1-cyclohexene-1-carbaldehyde

• Inchi： 1S/C10H16O/c1-8-4-5-9(7-11)10(2,3)6-8/h5,7-8H,4,6H2,1-3H3
• InChI Key： PWFBZZTXVTYUMA-UHFFFAOYSA-N
• SMILES： O=CC1=CCC(C)CC1(C)C

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides